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Compound of Interest

Compound Name: MM-589 TFA

Cat. No.: B8085399

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cell permeability and

intracellular activity of MM-589 TFA, a potent and cell-permeable macrocyclic peptidomimetic

inhibitor of the WD repeat domain 5 (WDR5) and mixed lineage leukemia (MLL) protein-protein

interaction.[1][2][3] The information presented herein is intended to support further research

and development of this compound for potential therapeutic applications, particularly in the

context of acute leukemia.[4][5]

Evidence of Cell Permeability
The cell permeability of MM-589 TFA is primarily demonstrated through its potent and selective

inhibition of intracellular targets and its corresponding effects on cell growth in various human

leukemia cell lines.[1][2][3] While direct quantitative measurements of its membrane

permeability, such as those from Parallel Artificial Membrane Permeability Assays (PAMPA) or

Caco-2 cell assays, are not extensively detailed in publicly available literature, its significant

intracellular bioactivity serves as strong evidence of its ability to cross the cell membrane.

The trifluoroacetic acid (TFA) salt form of MM-589 may contribute to its solubility and stability,

which are crucial properties for a cell-permeable compound.[2]
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Intracellular Bioactivity Data
MM-589 TFA has been shown to effectively engage its intracellular target, WDR5, leading to

the inhibition of the MLL histone methyltransferase (HMT) activity and subsequent selective

cytotoxicity against cancer cells harboring MLL translocations.[1][6] The key quantitative data

are summarized in the tables below.

Table 1: In Vitro Inhibitory Activity of MM-589
Target/Process IC50 Value Notes

WDR5 Binding 0.90 nM

Demonstrates high-affinity

binding to its direct intracellular

target.[1][3][5]

MLL H3K4 Methyltransferase

(HMT) Activity
12.7 nM

Shows potent inhibition of the

enzymatic activity of the MLL

complex.[1][3][5]

Table 2: Cellular Growth Inhibition by MM-589
Cell Line Description IC50 Value

MV4-11
Human leukemia cell line with

MLL-AF4 fusion protein
0.25 µM

MOLM-13
Human leukemia cell line with

MLL-AF4 fusion protein
0.21 µM

HL-60
Human leukemia cell line

lacking MLL translocation
8.6 µM

The data clearly indicate that MM-589 is significantly more potent in cell lines dependent on the

MLL fusion protein, highlighting its selective mechanism of action following cellular uptake.[2][5]

Experimental Protocols
While specific protocols for determining the cell permeability of MM-589 TFA are not available,

this section provides a detailed, representative methodology for assessing the compound's
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cytotoxic effects on leukemia cell lines, a key indicator of its cell permeability and intracellular

activity.

Cell Viability Assay (WST-8 Assay)
This protocol is a standard method for determining cell viability and proliferation, as referenced

in the evaluation of MM-589's activity.[3]

Objective: To determine the half-maximal inhibitory concentration (IC50) of MM-589 TFA on the

proliferation of human leukemia cell lines (e.g., MV4-11, MOLM-13, HL-60).

Materials:

MM-589 TFA

Human leukemia cell lines (MV4-11, MOLM-13, HL-60)

RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-

Streptomycin

96-well cell culture plates

WST-8 reagent (e.g., CCK-8)

Microplate reader

Procedure:

Cell Seeding:

Culture the leukemia cell lines in RPMI-1640 medium until they reach the logarithmic

growth phase.

Harvest the cells and adjust the cell density to 1 x 10^5 cells/mL.

Seed 100 µL of the cell suspension into each well of a 96-well plate.

Compound Treatment:
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Prepare a stock solution of MM-589 TFA in DMSO.

Perform serial dilutions of the stock solution to create a range of concentrations (e.g.,

0.01, 0.1, 1, 10 µM).

Add the desired final concentrations of MM-589 TFA to the wells containing the cells.

Include a vehicle control (DMSO only).

Incubation:

Incubate the plate for 4 to 7 days at 37°C in a humidified atmosphere with 5% CO2.[2][3]

WST-8 Assay:

After the incubation period, add 10 µL of WST-8 reagent to each well.

Incubate the plate for an additional 2-4 hours at 37°C.

Data Acquisition:

Measure the absorbance at 450 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the cell viability against the logarithm of the compound concentration and determine

the IC50 value using non-linear regression analysis.

Visualizations
Signaling Pathway of MM-589 Action
The following diagram illustrates the mechanism of action of MM-589. It enters the cell and

binds to WDR5, thereby inhibiting the MLL-WDR5 protein-protein interaction. This leads to a

downstream reduction in H3K4 methylation and suppression of oncogenic gene expression,

ultimately resulting in the inhibition of leukemia cell growth.
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Caption: Mechanism of action of MM-589.

Experimental Workflow for Cell Viability Assay
The diagram below outlines the key steps in the experimental workflow for determining the

cytotoxic effects of MM-589 TFA.
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Caption: Workflow for assessing cell viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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